N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-(4-tert-butylphenoxy)acetamide

• IUPAC Name: N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-2-(4-tert-butylphenoxy)acetamide
• InChI: InChI=1S/C26H26N2O3/c1-26(2,3)20-12-14-21(15-13-20)30-17-24(29)27-16-18-8-10-19(11-9-18)25-28-22-6-4-5-7-23(22)31-25/h4-15H,16-17H2,1-3H3,(H,27,29)
• InChI Key: WUGIRYPWFAEZJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important. It is found within the chemical structures of pharmaceutical drugs such as flunoxaprofen and tafamidis.

Synthesis Analysis

Benzoxazoles can be synthesized from 2-aminophenols and aldehydes using various catalysts. A simple, green, and efficient method enables the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium.

Molecular Structure Analysis

The molecular structure of benzoxazole consists of a benzene ring fused to an oxazole ring. The oxazole ring is a five-membered ring containing two heteroatoms, one oxygen atom and one nitrogen atom.

Chemical Reactions Analysis

Benzoxazole has reactive sites which allow for functionalization. A Regel-type transition-metal-free direct C-2 aroylation of (benzo)oxazoles, (benzo)thiazoles and 1,3,4-oxadiazoles with acid chlorides is catalyzed by N,N-dimethyl-4-aminopyridine (DMAP) and affords the corresponding 2-ketoazoles in good yields.

Physical And Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzoxazoles are known to have antifungal, antioxidant, antiallergic, antitumoral and antiparasitic activity.